Cas no 83963-52-4 (Urea, N-decyl-N'-(4-nitrophenyl)-)

• Product Name: Urea, N-decyl-N'-(4-nitrophenyl)-
• CAS No: 83963-52-4
• MF: C₁₇H₂₇N₃O₃
• MW: 321.41458439827
• CID: 668148
• PubChem ID: 12842888
• Update Time: 2025-04-19

Urea, N-decyl-N'-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-decyl-N'-(4-nitrophenyl)-
• 1-decyl-3-(4-nitrophenyl)urea
• DTXSID90511276
• 83963-52-4
• N-Decyl-N'-(4-nitrophenyl)urea

• Inchi： 1S/C17H27N3O3/c1-2-3-4-5-6-7-8-9-14-18-17(21)19-15-10-12-16(13-11-15)20(22)23/h10-13H,2-9,14H2,1H3,(H2,18,19,21)
• InChI Key： PXMYNFKUCQDECF-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCCCCCCCCC

Computed Properties

• Exact Mass: 321.20524173g/mol
• Monoisotopic Mass: 321.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 87Ų